Cas no 1396676-75-7 (N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396676-75-7
• MF: C₁₃H₉F₃N₆O₃
• MW: 354.244171857834
• CID: 5765613
• PubChem ID: 71791662
• Update Time: 2025-08-05

N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6237-3779
• 1396676-75-7
• AKOS024541615
• N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0539064-1
• N-(5-methylisoxazol-3-yl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide

• Inchi： 1S/C13H9F3N6O3/c1-7-6-10(20-25-7)17-12(23)11-18-21-22(19-11)8-2-4-9(5-3-8)24-13(14,15)16/h2-6H,1H3,(H,17,20,23)
• InChI Key： PDOAIIMJBVUARR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1N=NC(C(NC2C=C(C)ON=2)=O)=N1)(F)F

Computed Properties

• Exact Mass: 354.06882266g/mol
• Monoisotopic Mass: 354.06882266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396676-75-7)

N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide

This compound, identified by its CAS number 1396676-75-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique structural features and chemical properties make it a promising candidate for various therapeutic applications. The molecule is characterized by a complex heterocyclic framework, incorporating an oxazole ring, a tetrazole ring, and a trifluoromethoxy-substituted phenyl group. These structural elements contribute to its distinct pharmacological profile and potential biological activity.

The oxazole moiety (5-methyl-1,2-oxazol-3-yl) is known for its stability and versatility in drug design. It has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of this moiety in the compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The tetrazole ring is another critical component of the molecule. Tetrazoles are known for their ability to enhance binding affinity and selectivity due to their rigid structure and ability to form multiple hydrogen bonds. In this compound, the tetrazole ring is further functionalized with a carboxamide group at the 5-position, which can influence solubility and metabolic stability. This structural feature may contribute to improved pharmacokinetic properties compared to related compounds.

The phenyl ring substituent at the 2-position of the tetrazole is particularly noteworthy. The presence of a trifluoromethoxy group on the phenyl ring introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This substitution pattern has been widely used in drug development due to its ability to enhance binding interactions with biological targets. The trifluoromethoxy group can also influence metabolic stability by resisting hydrolysis and oxidation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of an oxazole ring and a tetrazole ring in this molecule creates a unique scaffold that may exhibit novel biological activities. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and selectivity towards specific biological targets, making them valuable candidates for further development.

The potential therapeutic applications of N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide are diverse. Preliminary studies suggest that it may have activity against various diseases, including cancer and inflammatory disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug development strategies.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396676-75-7) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing new therapies for various diseases.